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Compound of Interest

Compound Name: Phenylmethanesulfonohydrazide

CAS No.: 36331-57-4

Cat. No.: B1331378

Get Quote

An In-depth Exploration of the Synthesis, Properties, and Applications of a Versatile Sulfonyl

Hydrazide

Abstract
Phenylmethanesulfonohydrazide (PMSH) is a versatile organic compound with the molecular

formula C₇H₁₀N₂O₂S and a molecular weight of 186.23 g/mol .[1] This technical guide provides

a comprehensive overview of its synthesis, physicochemical properties, and key applications in

organic chemistry and drug discovery. Particular focus is given to its role as a protecting group

for carbonyl functionalities and its emerging potential as an enzyme inhibitor, notably targeting

indoleamine 2,3-dioxygenase (IDO1). This document is intended to serve as a valuable

resource for researchers, scientists, and professionals in the field of drug development, offering

both theoretical insights and practical methodologies.

Introduction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1331378#bc-rfq
https://www.benchchem.com/product/b1331378/docs?utm_src=pdf-body#phenylmethanesulfonohydrazide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.smolecule.com/products/s751666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylmethanesulfonohydrazide, also known by its CAS number 36331-57-4, is a sulfonyl

hydrazide derivative that has garnered interest in various scientific domains.[1] Its unique

chemical structure, featuring a phenylmethylsulfonyl group attached to a hydrazine moiety,

imparts a range of useful properties. While structurally related to the well-known serine

protease inhibitor Phenylmethylsulfonyl fluoride (PMSF), it is crucial to distinguish between

these two compounds as their reactivity and applications differ significantly. This guide will

delve into the specific characteristics and utility of Phenylmethanesulfonohydrazide.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The key properties of

Phenylmethanesulfonohydrazide are summarized in the table below. It is important to note

that while the molecular weight and formula are well-established, specific experimental data for

properties such as melting point and solubility can vary and should be confirmed with the

specific batch in use.

Property Value Source

Molecular Formula C₇H₁₀N₂O₂S [1]

Molecular Weight 186.23 g/mol [1]

CAS Number 36331-57-4 [1]

IUPAC Name
phenylmethanesulfonohydrazi

de
[1]

SMILES
C1=CC=C(C=C1)CS(=O)

(=O)NN
[1]

InChI Key
XBCFRZRVCDUSGX-

UHFFFAOYSA-N
[1]

Melting Point

Not consistently reported;

requires experimental

verification.

Solubility
Expected to be soluble in polar

organic solvents.
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Synthesis of Phenylmethanesulfonohydrazide
The synthesis of Phenylmethanesulfonohydrazide is typically achieved through the reaction

of a phenylmethanesulfonyl chloride with hydrazine. This nucleophilic substitution reaction is a

common method for the preparation of sulfonylhydrazides.

General Synthesis Workflow
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Caption: General workflow for the synthesis of Phenylmethanesulfonohydrazide.

Detailed Experimental Protocol
This protocol is adapted from general procedures for the synthesis of sulfonylhydrazides.[2]

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve phenylmethanesulfonyl chloride (1.0

equivalent) in tetrahydrofuran (THF).

Cooling: Cool the solution to 0-10°C using an ice bath.
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Addition of Hydrazine: Slowly add a solution of hydrazine hydrate (2.2 equivalents) in water

dropwise to the stirred solution, maintaining the temperature between 10°C and 20°C.

Reaction: After the addition is complete, continue stirring the reaction mixture for an

additional 15-30 minutes at the same temperature.

Work-up: Transfer the reaction mixture to a separatory funnel. The organic layer (upper

layer) is separated.

Purification: The solvent is removed under reduced pressure, and the crude product can be

purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield

Phenylmethanesulfonohydrazide as a solid.

Applications in Organic Synthesis: Carbonyl
Protection
Phenylmethanesulfonohydrazide serves as an effective protecting group for carbonyl

compounds (aldehydes and ketones) through the formation of a hydrazone. This transformation

is reversible, making it a valuable tool in multi-step organic synthesis.

Hydrazone Formation and Deprotection Workflow
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Caption: Workflow for the protection and deprotection of carbonyls using

Phenylmethanesulfonohydrazide.

Experimental Protocol for Hydrazone Formation
This protocol is based on general procedures for the synthesis of phenylhydrazones.[3]

Reaction Setup: In a round-bottom flask, dissolve the carbonyl compound (1.0 equivalent)

and Phenylmethanesulfonohydrazide (1.0 equivalent) in methanol or ethanol.

Catalyst Addition: Add a few drops of glacial acetic acid to catalyze the reaction.

Reaction: Heat the mixture to reflux and monitor the reaction by thin-layer chromatography

(TLC).

Isolation: Upon completion, cool the reaction mixture. The resulting hydrazone will often

precipitate out of the solution.

Purification: The solid product can be collected by filtration and washed with a small amount

of cold solvent. Further purification can be achieved by recrystallization.

Medicinal Chemistry Applications: Inhibition of
Indoleamine 2,3-Dioxygenase (IDO1)
Recent research has highlighted the potential of Phenylmethanesulfonohydrazide and

related sulfonyl hydrazides as inhibitors of indoleamine 2,3-dioxygenase (IDO1).[4] IDO1 is a

key enzyme in the kynurenine pathway of tryptophan metabolism and is a significant target in

cancer immunotherapy due to its role in mediating immune tolerance.

Mechanism of IDO1 Inhibition
The proposed mechanism of IDO1 inhibition by sulfonyl hydrazide derivatives involves their

interaction with the heme cofactor within the active site of the enzyme. While the precise

binding mode of Phenylmethanesulfonohydrazide to IDO1 has not been fully elucidated,

related studies on similar compounds suggest that the sulfonyl and hydrazide moieties play a
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crucial role in coordinating with the iron center of the heme and interacting with key amino acid

residues in the active site. This binding prevents the substrate, tryptophan, from accessing the

active site, thereby inhibiting the enzymatic reaction.

The Kynurenine Pathway and IDO1's Role
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Caption: Simplified diagram of the Kynurenine pathway and the inhibitory action of

Phenylmethanesulfonohydrazide on IDO1.

Safety and Handling
Phenylmethanesulfonohydrazide should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) provided by the

supplier for detailed information on potential hazards, handling, and storage. As a general
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guideline, it should be handled in a well-ventilated area, and personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn.

Conclusion
Phenylmethanesulfonohydrazide is a valuable chemical entity with a defined molecular

weight of 186.23 g/mol and diverse applications. Its utility as a protecting group for carbonyls in

organic synthesis is well-established in principle, and its potential as an inhibitor of the

immunomodulatory enzyme IDO1 opens up new avenues for drug discovery research. This

guide has provided a foundational understanding of its synthesis, properties, and applications,

supported by general experimental protocols. Further research to establish more precise

physicochemical data and to fully elucidate its mechanism of action as an enzyme inhibitor will

undoubtedly expand its utility in the scientific community.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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